Cas no 6410-09-9 (2-Naphthalenol,1-[2-(2-nitrophenyl)diazenyl]-)

• Product Name: 2-Naphthalenol,1-[2-(2-nitrophenyl)diazenyl]-
• CAS No: 6410-09-9
• MF: C₁₆H₁₁N₃O₃
• MW: 293.276843309402
• CID: 507261
• Update Time: 2026-04-29

2-Naphthalenol,1-[2-(2-nitrophenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenol,1-[2-(2-nitrophenyl)diazenyl]-
• (1Z)-1-[(2-nitrophenyl)hydrazono]naphthalen-2(1H)-one
• 1-[(2-nitrophenyl)hydrazono]naphthalen-2(1H)-one
• C.I. 12060
• C.I. Pigment Orange 2
• C.I. Pigment Orange 2 (8CI)

Computed Properties

• Exact Mass: 293.08013
• Monoisotopic Mass: 293.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 87.3A^2

Experimental Properties

• Density: 1.35  
• Boiling Point: 528.8 ℃ at 760 mmHg. use to Pigment orange2(6410-09-9)Ofuse to:
• Flash Point: 273.6 ℃ 
• Refractive Index: 1.673 
• PSA: 88.09